![molecular formula C13H16N4O3S2 B2840990 (2-(1H-pyrrol-1-yl)thiazol-4-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone CAS No. 1206995-54-1](/img/structure/B2840990.png)
(2-(1H-pyrrol-1-yl)thiazol-4-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone
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Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. While specific synthesis methods for this exact compound are not available in the literature, similar compounds have been synthesized through various methods .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The pyrrole and thiazole rings are aromatic, meaning they have a cyclic cloud of delocalized electrons, which can impact the compound’s reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the compound’s polarity would be influenced by the polar sulfonyl group and the aromatic rings .Scientific Research Applications
- The synthesized compound exhibits appreciable antibacterial properties. It has been evaluated against bacterial strains, demonstrating potential as an antimicrobial agent .
- Some derivatives of this compound also display antitubercular activity. This finding suggests their potential use in combating tuberculosis .
- In vitro studies have shown that certain molecules derived from this compound inhibit enoyl ACP reductase, an enzyme involved in fatty acid biosynthesis .
- The synthesized compounds also interact with DHFR, an essential enzyme in folate metabolism. DHFR inhibitors are valuable in cancer and antimicrobial drug development .
- While not directly related to the enzyme inhibition, a related compound induced apoptosis in breast cancer cells. This suggests potential for cancer therapy .
- A derivative containing a pyrrole subunit was synthesized and studied for its electrochemical and optical properties. Such insights can aid in designing functional materials .
Antibacterial Activity
Antitubercular Activity
Enoyl ACP Reductase Inhibition
Dihydrofolate Reductase (DHFR) Inhibition
Apoptosis Induction in Cancer Cells
Electrochemical and Optical Properties
properties
IUPAC Name |
(4-methylsulfonylpiperazin-1-yl)-(2-pyrrol-1-yl-1,3-thiazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O3S2/c1-22(19,20)17-8-6-15(7-9-17)12(18)11-10-21-13(14-11)16-4-2-3-5-16/h2-5,10H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGFRHFQFEHMPSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C(=O)C2=CSC(=N2)N3C=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-(1H-pyrrol-1-yl)thiazol-4-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone |
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